Cas no 349093-44-3 (PTGR2-IN-1)

• Product Name: PTGR2-IN-1
• CAS No: 349093-44-3
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 4766598
• PubChem ID: 912698
• Update Time: 2025-10-29

PTGR2-IN-1 Chemical and Physical Properties

Names and Identifiers

• PTGR2-IN-1
• 1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-phenylethanone
• 1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-phenylethanone
• Oprea1_304826
• STK121950
• DA-67006
• MS-24519
• F82373
• 349093-44-3
• SCHEMBL20419343
• CS-0088488
• HY-122716
• AKOS003272213
• EX-A5095

• Inchi： 1S/C19H22N2O2/c1-23-18-10-6-5-9-17(18)20-11-13-21(14-12-20)19(22)15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
• InChI Key： TVIOYMPBWXQRRQ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 310.168127949 g/mol
• Monoisotopic Mass: 310.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.4
• XLogP3: 2.9
• Topological Polar Surface Area: 32.8

Additional information on PTGR2-IN-1

Comprehensive Overview of PTGR2-IN-1 (CAS No. 349093-44-3): Properties, Applications, and Market Insights

PTGR2-IN-1 (CAS No. 349093-44-3) is a specialized small-molecule compound that has garnered significant attention in the field of biomedical research and drug discovery. As a selective inhibitor targeting specific biochemical pathways, PTGR2-IN-1 is widely studied for its potential therapeutic applications. This article delves into the chemical properties, mechanisms of action, research applications, and market trends surrounding this compound, while addressing frequently asked questions by researchers and industry professionals.

The molecular structure of PTGR2-IN-1 (CAS No. 349093-44-3) features a unique pharmacophore that enables selective binding to its target. Researchers have identified its high binding affinity and specificity, making it a valuable tool compound for studying cellular signaling pathways. Recent studies highlight its role in modulating inflammatory responses and metabolic regulation, aligning with current research trends in immunology and metabolic diseases.

In laboratory settings, PTGR2-IN-1 is primarily utilized as a research chemical for investigating disease mechanisms and validating drug targets. Its applications span across various areas including inflammation research, cancer biology studies, and metabolic disorder investigations. The compound's stability under physiological conditions and its favorable pharmacokinetic properties make it particularly useful for in vitro and in vivo studies.

The global market for specialized research compounds like PTGR2-IN-1 (CAS No. 349093-44-3) has shown steady growth, driven by increasing investments in drug discovery and academic research. Pharmaceutical companies and research institutions frequently search for reliable suppliers of high-purity PTGR2-IN-1, with particular focus on batch-to-batch consistency and comprehensive analytical data. Current market analysis indicates growing demand in North America and Europe, with emerging interest from Asian research hubs.

Quality control is paramount when working with PTGR2-IN-1. Reputable suppliers provide detailed certificates of analysis including HPLC purity reports, mass spectrometry data, and NMR characterization. Researchers often inquire about proper storage conditions (typically -20°C in dry form) and solubility information (commonly in DMSO for stock solutions), which are crucial considerations for experimental design.

Recent scientific publications have explored novel applications of PTGR2-IN-1 in combination therapies and as a chemical probe for target validation. The compound's mechanism of action continues to be refined through advanced structural biology techniques, with particular interest in its allosteric binding properties. These developments align with current trends in precision medicine and targeted therapy approaches.

For researchers considering PTGR2-IN-1 (CAS No. 349093-44-3) for their studies, it's important to review recent literature on optimal dosing concentrations and potential off-target effects. Many investigators search for protocol recommendations and experimental conditions that have yielded successful results in similar studies. Comparative analyses with related inhibitors are also frequently requested information in the scientific community.

The synthesis and production of PTGR2-IN-1 involve multi-step organic chemistry processes that require specialized expertise. Current manufacturing innovations focus on improving yield and purity while reducing environmental impact, reflecting the growing emphasis on green chemistry principles in fine chemical production. These advancements contribute to more sustainable research practices across the life sciences.

Looking forward, the research applications of PTGR2-IN-1 are expected to expand as new biological targets are identified. The compound's versatility makes it valuable for studying complex disease mechanisms and developing novel treatment strategies. Ongoing clinical translation research may further elevate the importance of this compound class in therapeutic development pipelines.

In conclusion, PTGR2-IN-1 (CAS No. 349093-44-3) represents an important tool in modern biomedical research with diverse applications across multiple disciplines. Its continued study contributes to our understanding of fundamental biological processes while supporting the development of innovative therapeutic approaches. Researchers and procurement specialists should stay informed about the latest developments regarding this compound to maximize its potential in scientific investigations.